4-[2-Cyano-2-(4-{4-nitrophenyl}-1,3-thiazol-2-yl)vinyl]phenyl acetate
4-[2-Cyano-2-(4-{4-nitrophenyl}-1,3-thiazol-2-yl)vinyl]phenyl acetate
Brand Name:
Vulcanchem
CAS No.:
333414-29-2
VCID:
VC0409919
InChI:
InChI=1S/C20H13N3O4S/c1-13(24)27-18-8-2-14(3-9-18)10-16(11-21)20-22-19(12-28-20)15-4-6-17(7-5-15)23(25)26/h2-10,12H,1H3/b16-10+
SMILES:
CC(=O)OC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
Molecular Formula:
C20H13N3O4S
Molecular Weight:
391.4g/mol
4-[2-Cyano-2-(4-{4-nitrophenyl}-1,3-thiazol-2-yl)vinyl]phenyl acetate
CAS No.: 333414-29-2
Main Products
VCID: VC0409919
Molecular Formula: C20H13N3O4S
Molecular Weight: 391.4g/mol
![4-[2-Cyano-2-(4-{4-nitrophenyl}-1,3-thiazol-2-yl)vinyl]phenyl acetate - 333414-29-2](/images/no_structure.jpg)
| CAS No. | 333414-29-2 |
|---|---|
| Product Name | 4-[2-Cyano-2-(4-{4-nitrophenyl}-1,3-thiazol-2-yl)vinyl]phenyl acetate |
| Molecular Formula | C20H13N3O4S |
| Molecular Weight | 391.4g/mol |
| IUPAC Name | [4-[(E)-2-cyano-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]ethenyl]phenyl] acetate |
| Standard InChI | InChI=1S/C20H13N3O4S/c1-13(24)27-18-8-2-14(3-9-18)10-16(11-21)20-22-19(12-28-20)15-4-6-17(7-5-15)23(25)26/h2-10,12H,1H3/b16-10+ |
| Standard InChIKey | JHWQTXISCUEKJB-MHWRWJLKSA-N |
| Isomeric SMILES | CC(=O)OC1=CC=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-] |
| SMILES | CC(=O)OC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-] |
| Canonical SMILES | CC(=O)OC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-] |
| PubChem Compound | 5766700 |
| Last Modified | Nov 11 2021 |
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